Cas no 2567496-81-3 (2-(Iodomethyl)-4,4-dimethyloxane)

• Product Name: 2-(Iodomethyl)-4,4-dimethyloxane
• CAS No: 2567496-81-3
• MF: C₈H₁₅IO
• MW: 254.108575105667
• MDL: MFCD32878492
• CID: 5656785
• PubChem ID: 155820164
• Update Time: 2025-05-20

2-(Iodomethyl)-4,4-dimethyloxane Chemical and Physical Properties

Names and Identifiers

• 2567496-81-3
• EN300-27159198
• 2-(Iodomethyl)-4,4-dimethyloxane

• MDL： MFCD32878492
• Inchi： 1S/C8H15IO/c1-8(2)3-4-10-7(5-8)6-9/h7H,3-6H2,1-2H3
• InChI Key： CXQKJCPDWPBNPF-UHFFFAOYSA-N
• SMILES： ICC1CC(C)(C)CCO1

Computed Properties

• Exact Mass: 254.01676g/mol
• Monoisotopic Mass: 254.01676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2Ų

Additional information on 2-(Iodomethyl)-4,4-dimethyloxane

Professional Introduction to Compound with CAS No. 2567496-81-3 and Product Name: 2-(Iodomethyl)-4,4-dimethyloxane

The compound with the CAS number 2567496-81-3, chemically known as 2-(Iodomethyl)-4,4-dimethyloxane, represents a significant advancement in the field of organic synthesis and pharmaceutical development. This compound belongs to a class of oxane derivatives that have garnered considerable attention due to their versatile reactivity and potential applications in drug discovery and material science. The structural motif of this molecule, featuring a methyl-substituted oxane ring with an iodomethyl group, positions it as a valuable intermediate in synthetic chemistry, particularly in the construction of more complex molecular architectures.

In recent years, the pharmaceutical industry has seen a surge in the demand for novel heterocyclic compounds that exhibit unique biological activities. The 2-(Iodomethyl)-4,4-dimethyloxane molecule, with its iodine substituent, serves as an excellent precursor for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, and Heck couplings. These reactions are pivotal in the synthesis of biaryl compounds, which are prevalent in many active pharmaceutical ingredients (APIs). The ability to introduce aryl groups at the iodomethyl position makes this compound particularly useful for constructing libraries of drug-like molecules for high-throughput screening.

Moreover, the dimethyl substitution on the oxane ring contributes to the steric environment of the molecule, influencing its reactivity and selectivity in various chemical transformations. This feature is particularly important in medicinal chemistry, where precise control over reaction outcomes is crucial for optimizing drug efficacy and minimizing side effects. The 2-(Iodomethyl)-4,4-dimethyloxane derivative has been explored in several synthetic protocols aimed at generating novel scaffolds with potential therapeutic applications.

Recent studies have highlighted the utility of this compound in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often targeted by small-molecule drugs to treat various diseases, including cancer. The iodomethyl group provides a handle for introducing pharmacophoric elements that can interact with the active site of kinases. By leveraging palladium-catalyzed cross-coupling reactions, researchers have been able to append aryl groups that modulate kinase activity. This approach has led to the discovery of several promising lead compounds that are currently undergoing further optimization.

The structural integrity and reactivity of 2-(Iodomethyl)-4,4-dimethyloxane have also been investigated in the context of polymer chemistry. Oxane derivatives are known for their ability to enhance thermal stability and mechanical properties in polymers. The incorporation of this compound into polymer matrices has shown promising results in improving material performance under harsh conditions. The iodine atom serves as a reactive site for polymerization or copolymerization reactions, enabling the design of advanced materials with tailored properties.

In conclusion, 2-(Iodomethyl)-4,4-dimethyloxane (CAS No. 2567496-81-3) stands out as a versatile intermediate with broad applications in pharmaceutical synthesis and material science. Its unique structural features make it an indispensable tool for chemists working on drug discovery and advanced material development. As research continues to uncover new methodologies for functionalizing this compound, its importance is expected to grow further, driving innovation across multiple scientific disciplines.